Cas no 865546-52-7 (2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethan-1-amine)

• Product Name: 2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethan-1-amine
• CAS No: 865546-52-7
• MF: C₁₇H₁₈N₂S
• MW: 282.403222560883
• MDL: MFCD04440770
• CID: 3148211
• PubChem ID: 2049528
• Update Time: 2025-04-21

2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2-{[2-(4-Methylphenyl)-1H-indol-3-yl]thio}ethyl)amine
• IFLab1_005362
• AKOS005206320
• C17H18N2S
• F1386-0290
• IDI1_010765
• 2-[[2-(4-methylphenyl)-1H-indol-3-yl]sulfanyl]ethanamine
• CHEMBL1549735
• HMS2767C05
• HMS1427D16
• SMR000320200
• 2-((2-(p-tolyl)-1H-indol-3-yl)thio)ethan-1-amine
• AB86779
• 865546-52-7
• (2-([2-(4-METHYLPHENYL)-1H-INDOL-3-YL]THIO)ETHYL)AMINE
• 2-{[2-(4-methylphenyl)-1h-indol-3-yl]sulfanyl}ethan-1-amine
• EN300-237621
• MLS000419474
• CS-0241764
• 2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethan-1-amine

• MDL： MFCD04440770
• Inchi： 1S/C17H18N2S/c1-12-6-8-13(9-7-12)16-17(20-11-10-18)14-4-2-3-5-15(14)19-16/h2-9,19H,10-11,18H2,1H3
• InChI Key： NIHAVSQKGMJQLB-UHFFFAOYSA-N
• SMILES： S(CCN)C1C2C=CC=CC=2NC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 282.11906976Da
• Monoisotopic Mass: 282.11906976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles